Cas no 60724-05-2 (N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide)
![N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide structure](https://www.kuujia.com/scimg/cas/60724-05-2x500.png)
60724-05-2 structure
Product name:N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide
N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide Chemical and Physical Properties
Names and Identifiers
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- N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide
- (5-bromofuran-2-yl)methyl-[5-(2-chloro-3-methyl-6-propan-2-ylphenoxy)pentyl]-dimethylazanium,bromide
- DTXSID60976171
- 60724-05-2
- AMMONIUM, (5-BROMO-2-FURFURYL)(5-(6-CHLOROTHYMYLOXY)PENTYL)DIMETHYL-, BROMIDE
- (5-(6-Chlorothymyloxy)pentyl)dimethyl(5-bromo-2-furfuryl)ammonium bromide
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- Inchi: InChI=1S/C22H32BrClNO2.BrH/c1-16(2)19-11-9-17(3)21(24)22(19)26-14-8-6-7-13-25(4,5)15-18-10-12-20(23)27-18;/h9-12,16H,6-8,13-15H2,1-5H3;1H/q+1;/p-1
- InChI Key: NPBRJKTWKJZMJP-UHFFFAOYSA-M
- SMILES: CC1=C(C(=C(C=C1)C(C)C)OCCCCC[N+](C)(C)CC2=CC=C(O2)Br)Cl.[Br-]
Computed Properties
- Exact Mass: 502.7984
- Monoisotopic Mass: 535.04883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 435
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.4Ų
Experimental Properties
- PSA: 22.37
N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide Related Literature
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
60724-05-2 (N-[(5-bromofuran-2-yl)methyl]-5-[2-chloro-3-methyl-6-(propan-2-yl)phenoxy]-N,N-dimethylpentan-1-aminium bromide) Related Products
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